2-((6-acetamidopyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C11H12N6O2S2/c1-6(18)12-8-3-4-10(16-15-8)20-5-9(19)13-11-17-14-7(2)21-11/h3-4H,5H2,1-2H3,(H,12,15,18)(H,13,17,19)
• InChI Key: APUSMJSIIGCHNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C
• Molecular Formula: C11H12N6O2S2
• Molecular Weight: 324.4 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Applications in Medicinal Chemistry

Quinazoline derivatives, a class to which 2-((6-acetamidopyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide may belong, have been the subject of extensive research due to their broad biological activities. Quinazolinones and their derivatives have been synthesized for their antibacterial activity against various bacteria strains, highlighting the potential of quinazoline nucleus in developing new medicinal agents. The stability of this nucleus allows the introduction of bioactive moieties to create potential medicinal compounds, as seen in the synthesis of novel 2-methyl-3-(1'3'4-thiadiazole-2- yl)-4-(3H) quinazolinones, designed to tackle antibiotic resistance (Tiwary et al., 2016).

Thiadiazole Derivatives in Drug Design

1,3,4-thiadiazole and its derivatives are noted for their extensive pharmacological activities, such as anti-inflammatory, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral properties. This prominence is attributed to the presence of the toxophoric N2C2S moiety. The development of hybrid molecules through the combination of different molecules into one frame has led to compounds with intriguing biological profiles, positioning 1,3,4-thiadiazoles as significant in drug design and pharmaceutical studies (Mishra et al., 2015).

Synthesis Strategies for Thiadiazolotriazines

The synthesis of thiadiazolotriazines, a category closely related to the chemical structure , is significant for the design of biologically active compounds. These synthesis strategies, based on precursors like 4-amino-3-thioxo-1,2,4-triazin-5(4H)-ones or 2-amino-5-aryl/alkyl-1,3,4-thiadiazoles, underline the importance of thiadiazolotriazines as intermediates in the creation of novel compounds with potential biological activities (Abdel-Wahab, 2017).